6-oxo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 6-oxo-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C14H13N7O2/c22-12-2-1-10(19-20-12)14(23)18-6-8-21-7-5-17-13(21)11-9-15-3-4-16-11/h1-5,7,9H,6,8H2,(H,18,23)(H,20,22)
• InChI Key: VHCDJACCRZPHFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NN=C1C(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C14H13N7O2
• Molecular Weight: 311.30 g/mol
• CAS No.: 2034485-92-0

Description

6-oxo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H13N7O2 and its molecular weight is 311.305. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis and in vitro biological activity of derivatives related to the pyridazine and pyrazole families. These compounds have been studied for various biological activities, indicating the potential for therapeutic applications. The synthesis approaches often involve starting from versatile intermediates to generate a range of derivatives, which are then screened for biological activities such as antimicrobial or anticancer properties (Ziegler et al., 1988; Temple et al., 1987).

Antimicrobial Evaluation

The antimicrobial evaluation of new pyrimidine derivatives, including pyridazine and pyrazole variants, highlights the potential of these compounds in addressing microbial resistance. Selected derivatives have demonstrated efficacy against various microbial strains, suggesting their utility in developing new antimicrobial agents (Farag et al., 2008).

Antioxidant and Anticancer Studies

Compounds within the pyrazole and pyridazine families have also been evaluated for their antioxidant and anticancer activities. Novel synthetic approaches have yielded derivatives that exhibit moderate to significant biological activities, underscoring the potential for these compounds in therapeutic settings. The studies involve not only the synthesis but also the detailed characterization and biological evaluation of these derivatives (Ahmad et al., 2012).

Photosynthetic Electron Transport Inhibition

Explorations into the effects of pyrazole derivatives on photosynthetic electron transport have revealed their potential as inhibitors. This line of research suggests applications in agriculture, particularly in the development of herbicides. The structure-activity relationship studies provide insights into the molecular features that contribute to their inhibitory effects (Vicentini et al., 2005).

Ethylene Biosynthesis Inhibition

Research on pyrazinamide and its derivatives has identified their role in inhibiting ethylene biosynthesis, a critical pathway in plant ripening and senescence. This discovery opens up possibilities for the use of these compounds in agricultural practices to extend the shelf life of fruits and flowers (Sun et al., 2017).